(S)-tert-butyl 3-oxocyclopentylcarbamate
Overview
Description
Synthesis Analysis
The synthesis of “(S)-tert-butyl 3-oxocyclopentylcarbamate” involves several steps. One method involves the reaction of 2-cyclopenten-1-one with benzyl carbamate in the presence of bismuth (III) nitrate pentahydrate in dichloromethane at room temperature for 20 hours . The mixture is then quenched with saturated NaHCO3 and extracted with dichloromethane. The organic layer is dried over Na2SO4, filtered, and evaporated to give a residue. The residue is purified by silica gel column chromatography to give the desired compound .Molecular Structure Analysis
The molecular formula of “(S)-tert-butyl 3-oxocyclopentylcarbamate” is C13H15NO3 . It has a cyclopentyl ring and a benzyl group attached to it.Chemical Reactions Analysis
The compound has been used in various chemical reactions. For instance, it has been used in phosphine-catalyzed aza-Michael reactions of α,β-unsaturated compounds with carbamates in the presence of TMSCl .Physical And Chemical Properties Analysis
The molecular weight of “(S)-tert-butyl 3-oxocyclopentylcarbamate” is 233.26 g/mol . The predicted boiling point is 415.0±44.0 °C and the predicted density is 1.19±0.1 g/cm3 .Scientific Research Applications
Synthesis and Application in Pharmaceutical Chemistry :
- (S)-tert-butyl 1-oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate, a compound structurally similar to (S)-tert-butyl 3-oxocyclopentylcarbamate, was synthesized for use as an intermediate in the manufacture of a lymphocyte function-associated antigen 1 inhibitor (Li et al., 2012).
Chemical Synthesis Techniques :
- The preparation and reaction of tert-Butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate, a compound with a similar tert-butyl carbamate structure, were studied, highlighting advances in synthesis techniques for such compounds (Padwa et al., 2003).
Potential Biological Activity :
- A study on similar compounds, such as 1-tert-butyl-1-(3-cyclopentyloxy-2-hydroxypropyl)-3-methylurea, showed notable hypotensive action, indicating the potential for biological activities in tert-butyl carbamate derivatives (Chalina et al., 1998).
Environmental Applications :
- Research on the degradation pathways of methyl tert-butyl ether (MTBE) involved the generation of tert-butyl formate and related compounds, indicating the relevance of tert-butyl carbamates in environmental chemistry (Stefan et al., 2000).
Synthesis of Chiral Ligands :
- Optically active trans-tert-butyl-2-aminocyclopentylcarbamate, which is structurally related to (S)-tert-butyl 3-oxocyclopentylcarbamate, has been synthesized and considered for use as a scaffold for chiral ligands and modified backbone units for peptide nucleic acids (Xu & Appella, 2006).
Evaluation in Medicinal Chemistry :
- The tert-butyl group, often found in compounds like (S)-tert-butyl 3-oxocyclopentylcarbamate, has been evaluated for its effects on the physicochemical and pharmacokinetic properties of drugs (Westphal et al., 2015).
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-[(1S)-3-oxocyclopentyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO3/c1-10(2,3)14-9(13)11-7-4-5-8(12)6-7/h7H,4-6H2,1-3H3,(H,11,13)/t7-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLOXAWYNXXEWBT-ZETCQYMHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCC(=O)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H]1CCC(=O)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20666920 | |
Record name | tert-Butyl [(1S)-3-oxocyclopentyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20666920 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
167298-40-0 | |
Record name | tert-Butyl [(1S)-3-oxocyclopentyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20666920 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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